Cas no 72072-41-4 (L-Cysteine,N-acetyl-S-[(2Z)-3-chloro-2-propen-1-yl]-)

• Product Name: L-Cysteine,N-acetyl-S-[(2Z)-3-chloro-2-propen-1-yl]-
• CAS No: 72072-41-4
• MF: C₈H₁₂ClNO₃S
• MW: 237.703780174255
• CID: 568962
• PubChem ID: 6440450
• Update Time: 2025-04-19

L-Cysteine,N-acetyl-S-[(2Z)-3-chloro-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[(2Z)-3-chloro-2-propen-1-yl]-
• N-acetyl-S-(3-chloroprop-2-enyl)cysteine
• ACPEC
• L-Cysteine, N-acetyl-S-(3-chloro-2-propenyl)-, (Z)-
• 72072-41-4
• 3-Chloro-2-propenyl-N-acetyl-L-cysteine
• (2R)-2-acetamido-3-[(Z)-3-chloroprop-2-enyl]sulfanylpropanoic acid
• S-(cis-3-chloro-2-propenyl)-N-acetyl-l-cysteine

• Inchi： 1S/C8H12ClNO3S/c1-6(11)10-7(8(12)13)5-14-4-2-3-9/h2-3,7H,4-5H2,1H3,(H,10,11)(H,12,13)/b3-2-/t7-/m0/s1
• InChI Key： HTIMWNVASRHSBX-XDVGHUOJSA-N
• SMILES： Cl/C=C\CSC[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 237.02276
• Monoisotopic Mass: 237.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4